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bromooctanoate

Cat. No.: B8820120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal

of Heptadecan-9-yl 8-bromooctanoate (CAS No. 2089253-22-3). While the Safety Data

Sheet (SDS) from at least one supplier indicates that this substance is not classified as

hazardous, it is a brominated organic compound.[1] Standard laboratory procedure

necessitates careful handling of all chemical substances, especially those that are novel or not

extensively characterized. The following protocols are based on a combination of the supplier's

SDS and general best practices for handling halogenated organic compounds.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Although not classified as a hazardous substance, direct contact should be avoided.[1] The

primary routes of potential exposure are skin contact, eye contact, inhalation, and ingestion.

The following table summarizes the recommended Personal Protective Equipment (PPE) to

mitigate these risks.
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Exposure Route Recommended PPE Specifications

Skin Chemical-resistant gloves

Nitrile gloves are suitable for

protection against a wide

range of chemicals.[2] For

prolonged or repeated contact,

consider thicker, chemical-

resistant gloves.

Eyes
Safety glasses with side

shields or safety goggles

Should meet ANSI Z.87.1

standards to protect against

splashes.[3]

Respiratory

Not required under normal

handling conditions with

adequate ventilation

If aerosols are generated or

handling in a poorly ventilated

area, a NIOSH-approved

respirator for organic vapors

may be necessary.

Body Laboratory coat

A standard lab coat should be

worn to protect against

accidental spills.

II. Handling and Storage
Proper handling and storage are crucial to maintaining the integrity of Heptadecan-9-yl 8-
bromooctanoate and ensuring a safe laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b8820120?utm_src=pdf-body
https://www.benchchem.com/product/b8820120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8820120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood. Avoid direct contact with

skin and eyes.[4] Wash hands thoroughly after

handling.

Storage

Store in a tightly sealed container in a cool, dry

place. Recommended storage temperature is

-20°C for long-term stability.[5][6]

Stability
Stable under recommended storage conditions.

Avoid strong oxidizing agents.

III. Accidental Exposure and Spill Response
In the event of accidental exposure or a spill, follow these procedures immediately.

Incident Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting upper and

lower eyelids occasionally. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing. Wash affected

area with soap and water. Seek medical

attention if irritation develops.[1]

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.[1]

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.[1]

Spill

Absorb the spill with an inert material (e.g.,

vermiculite, sand). Place the absorbed material

into a sealed container for disposal. Ventilate

the area and wash the spill site after material

pickup is complete.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://download.basf.com/p1/000000000030806598_SDS_GEN_US/en_US/WALLTITE*_v.5_CT_30806598_SDS_GEN_US_en_2-0.pdf
https://www.medchemexpress.com/heptadecan-9-yl-8-bromooctanoate.html
https://broadpharm.com/product/bp-25612
https://www.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/oem_nr/HY-W440813__SDS.pdf
https://www.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/oem_nr/HY-W440813__SDS.pdf
https://www.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/oem_nr/HY-W440813__SDS.pdf
https://www.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/oem_nr/HY-W440813__SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8820120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IV. Disposal Plan
As a brominated organic compound, Heptadecan-9-yl 8-bromooctanoate should be disposed

of as halogenated organic waste.[7] Improper disposal, such as pouring down the drain, is

prohibited.[8]

Waste Type Disposal Protocol

Unused Product
Dispose of as halogenated organic waste in a

designated, properly labeled waste container.

Contaminated Materials (e.g., gloves,

absorbent)

Place in a sealed bag or container and dispose

of as halogenated organic waste.

Empty Containers

Rinse thoroughly with a suitable solvent. The

rinsate should be collected and disposed of as

halogenated organic waste.

V. Experimental Workflow
The following diagram outlines the standard workflow for handling Heptadecan-9-yl 8-
bromooctanoate in a laboratory setting.
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Workflow for Handling Heptadecan-9-yl 8-bromooctanoate
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Caption: A flowchart illustrating the procedural steps for safely handling Heptadecan-9-yl 8-
bromooctanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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